Cas no 1097629-03-2 (2-(2,2,2-Trifluoroethyl)-malonic acid dibenzyl ester)

• Product Name: 2-(2,2,2-Trifluoroethyl)-malonic acid dibenzyl ester
• CAS No: 1097629-03-2
• MF: C₁₉H₁₇F₃O₄
• MW: 366.331096410751
• CID: 5526520
• Update Time: 2025-05-23

2-(2,2,2-Trifluoroethyl)-malonic acid dibenzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroethyl)-malonic acid dibenzyl ester
• Propanedioic acid, 2-(2,2,2-trifluoroethyl)-, 1,3-bis(phenylmethyl) ester

• Inchi： 1S/C19H17F3O4/c20-19(21,22)11-16(17(23)25-12-14-7-3-1-4-8-14)18(24)26-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2
• InChI Key： MOTLQCMTZZZZCD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(CC(F)(F)F)C(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±37.0 °C(Predicted)
• pka: 10.92±0.46(Predicted)

Additional information on 2-(2,2,2-Trifluoroethyl)-malonic acid dibenzyl ester

Compound CAS No. 1097629-03-2: 2-(2,2,2-Trifluoroethyl)-Malonic Acid Dibenzyl Ester

Compound CAS No. 1097629-03-2, also known as 2-(2,2,2-Trifluoroethyl)-Malonic Acid Dibenzyl Ester, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a trifluoroethyl group attached to a malonic acid backbone, further esterified with benzyl groups. The combination of these functional groups makes it a versatile building block for various chemical reactions and material applications.

The synthesis of Malonic Acid Dibenzyl Ester derivatives has been extensively studied in recent years, driven by their potential in drug discovery and advanced materials. The introduction of the trifluoroethyl group adds a fluorinated moiety, which is known to enhance the physical and chemical properties of the compound. Fluorinated compounds are particularly valuable in pharmaceuticals due to their unique pharmacokinetic profiles and improved bioavailability.

Recent research has focused on the use of Trifluoroethyl Malonic Acid Derivatives in the development of novel polymers and coatings. The trifluoroethyl group contributes to the hydrophobicity and thermal stability of the resulting materials, making them suitable for high-performance applications such as aerospace and electronics. Additionally, the ester groups in Dibenzyl Esters provide reactive sites for further functionalization, enabling the creation of tailored materials with specific properties.

In terms of chemical synthesis, the preparation of CAS No. 1097629-03-2 involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency and selectivity of these processes. These advancements have significantly improved the scalability of the synthesis, making it more feasible for industrial applications.

The physical properties of this compound are also noteworthy. Its high melting point and excellent solubility in organic solvents make it ideal for use in various organic reactions. Furthermore, the presence of fluorine atoms contributes to its stability under harsh chemical conditions, which is crucial for its application in demanding environments.

In conclusion, CAS No. 1097629-03-2, or 2-(2,2,2-Trifluoroethyl)-Malonic Acid Dibenzyl Ester, represents a cutting-edge compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry and materials science.